An In-depth Technical Guide on the Mechanism of Action of HSD17B13 and its Inhibition
An In-depth Technical Guide on the Mechanism of Action of HSD17B13 and its Inhibition
For Researchers, Scientists, and Drug Development Professionals
Introduction
Hydroxysteroid 17-beta dehydrogenase 13 (HSD17B13), a member of the short-chain dehydrogenase/reductase superfamily, has emerged as a compelling therapeutic target for nonalcoholic fatty liver disease (NAFLD) and nonalcoholic steatohepatitis (NASH).[1][2][3] This enzyme is predominantly expressed in the liver and is localized to lipid droplets within hepatocytes.[1][4][5] Genetic studies have revealed that loss-of-function variants in the HSD17B13 gene are associated with a reduced risk of developing chronic liver diseases, including NAFLD, alcoholic liver disease, and liver fibrosis.[1][2][3][5] This protective effect has spurred the development of small molecule inhibitors targeting HSD17B13. This guide provides a comprehensive overview of the mechanism of action of HSD17B13 and its inhibition, with a focus on the well-characterized inhibitor BI-3231, which serves as a proxy for understanding the therapeutic potential of targeting this enzyme.
The Role of HSD17B13 in Liver Pathophysiology
HSD17B13 is an enzyme that is significantly upregulated in the livers of patients with NAFLD.[6][7] Its primary function is believed to involve the metabolism of various lipids and steroids within hepatocytes.[2][3][4] Overexpression of HSD17B13 has been shown to increase the number and size of lipid droplets, suggesting a role in promoting lipid accumulation.[2] The enzyme is thought to contribute to the pathogenesis of chronic liver diseases by influencing lipid droplet biogenesis, growth, and degradation.[1] While the exact endogenous substrates of HSD17B13 are still under investigation, in vitro assays have shown its ability to act on steroids like estradiol and other bioactive lipids.[8]
The expression of HSD17B13 is induced by the liver X receptor α (LXRα) in a sterol regulatory element-binding protein 1 (SREBP1)-dependent manner, further linking it to hepatic lipid metabolism.[1][5] The enzymatic activity of HSD17B13 appears to contribute to hepatic cell injury, inflammation, and fibrosis under conditions of metabolic stress, such as alcoholism and obesity.[4]
Mechanism of Action of HSD17B13 Inhibition
The primary mechanism by which inhibition of HSD17B13 is thought to be therapeutic is through the reduction of hepatocellular lipid accumulation and the mitigation of lipotoxic effects.[9][10] By blocking the enzymatic activity of HSD17B13, inhibitors can prevent the metabolic changes that lead to the progression of simple steatosis to more severe forms of liver disease like NASH.
A notable selective inhibitor of HSD17B13 is BI-3231.[9][11][12] This compound has been instrumental in elucidating the therapeutic potential of targeting HSD17B13. Inhibition of HSD17B13 by BI-3231 has been shown to reduce triglyceride accumulation in lipid droplets, restore lipid metabolism and homeostasis, and increase mitochondrial activity in in vitro models of hepatocellular lipotoxicity.[9][10]
Quantitative Data on HSD17B13 Inhibition
The following table summarizes the available quantitative data for the HSD17B13 inhibitor BI-3231.
| Inhibitor | Target | IC50 (nM) | Assay Conditions | Reference |
| BI-3231 | Human HSD17B13 | 1 | High-Throughput Screening (HTS) using estradiol as a substrate. | [8][11][12] |
| BI-3231 | Mouse HSD17B13 | 13 | High-Throughput Screening (HTS) using estradiol as a substrate. | [11] |
Signaling Pathways and Experimental Workflows
To visualize the role of HSD17B13 and the approach to its inhibition, the following diagrams are provided.
Caption: Proposed signaling pathway of HSD17B13 in hepatocytes leading to liver pathology.
Caption: Experimental workflow for the discovery of HSD17B13 inhibitors.
References
- 1. Frontiers | HSD17B13: A Potential Therapeutic Target for NAFLD [frontiersin.org]
- 2. Review article: the role of HSD17B13 on global epidemiology, natural history, pathogenesis, and treatment of NAFLD - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Review article: the role of HSD17B13 on global epidemiology, natural history, pathogenesis and treatment of NAFLD [escholarship.org]
- 4. A closer look at the mysterious HSD17B13 - PMC [pmc.ncbi.nlm.nih.gov]
- 5. mdpi.com [mdpi.com]
- 6. HSD17B13 - Wikipedia [en.wikipedia.org]
- 7. Role of HSD17B13 in the liver physiology and pathophysiology - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. pubs.acs.org [pubs.acs.org]
- 9. BI-3231, an enzymatic inhibitor of HSD17B13, reduces lipotoxic effects induced by palmitic acid in murine and human hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. journals.physiology.org [journals.physiology.org]
- 11. medchemexpress.com [medchemexpress.com]
- 12. Discovery of a Novel Potent and Selective HSD17B13 Inhibitor, BI-3231, a Well-Characterized Chemical Probe Available for Open Science - PMC [pmc.ncbi.nlm.nih.gov]
